N-cyclopentyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline

• IUPAC Name: N-cyclopentyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline
• InChI: InChI=1S/C14H16N4O3/c1-9-15-14(21-17-9)10-6-7-12(13(8-10)18(19)20)16-11-4-2-3-5-11/h6-8,11,16H,2-5H2,1H3
• InChI Key: JLOROHCEFHBXRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC(=C(C=C2)NC3CCCC3)[N+](=O)[O-]
• Molecular Formula: C14H16N4O3
• Molecular Weight: 288.30 g/mol

Description

N-cyclopentyl-4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CPNO, and it is a derivative of nitroaniline. CPNO has been synthesized using various methods, and its potential applications have been studied in detail.

Mechanism of Action

The mechanism of action of CPNO is not fully understood, but studies have shown that it can interact with cellular targets, including DNA and enzymes. CPNO has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. CPNO has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that CPNO can have various biochemical and physiological effects. In vitro studies have shown that CPNO can inhibit the growth of cancer cells and bacteria. Studies have also shown that CPNO can induce apoptosis in cancer cells. In vivo studies have shown that CPNO can inhibit the growth of tumors in animal models. However, the toxicity of CPNO has not been fully studied, and further studies are needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

CPNO has several advantages for use in lab experiments, including its ease of synthesis and its potential applications in various fields. However, CPNO also has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of CPNO. In medicinal chemistry, further studies are needed to determine the potential of CPNO as an anticancer and antibacterial agent. In materials science, further studies are needed to determine the potential of CPNO in the synthesis of organic materials. In organic synthesis, further studies are needed to determine the potential of CPNO as a building block for the synthesis of other compounds. Further studies are also needed to determine the toxicity and safety of CPNO, as well as its potential applications in other fields.

Synthesis Methods

CPNO can be synthesized using various methods, including the reaction of cyclopentanone with 3-methyl-1,2,4-oxadiazol-5-amine to form N-cyclopentyl-3-methyl-1,2,4-oxadiazol-5-amine. This compound can then be reacted with 2-nitroaniline to form CPNO. Other methods of synthesizing CPNO have also been reported in the literature.

Scientific Research Applications

CPNO has potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, CPNO has been studied for its potential use as an anticancer agent. Studies have shown that CPNO can inhibit the growth of cancer cells in vitro and in vivo. CPNO has also been studied for its potential use as an antibacterial agent. In materials science, CPNO has been studied for its potential use in the synthesis of organic materials. CPNO has also been studied for its potential use in organic synthesis, as it can be used as a building block for the synthesis of other compounds.